Cas no 144400-95-3 (2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)-)

2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)- structure
144400-95-3 structure
Product Name:2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)-
CAS No:144400-95-3
MF:C19H18N2O2
MW:306.358424663544
CID:149466
PubChem ID:6448639
Update Time:2025-04-19

2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)-
    • 4-methyl-5-[(E)-3-phenylprop-2-enoyl]-3,4-dihydro-1H-1,5-benzodiazepin-2-one
    • AKOS001551065
    • 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-(1-oxo-3-phenyl-2-propenyl)-
    • 144400-95-3
    • 1,3,4,5-Tetrahydro-5-(1-oxo-3-phenyl-2-propenyl)-2H-1,5-benzodiazepin-2-one
    • 4-METHYL-5-[(2E)-3-PHENYLPROP-2-ENOYL]-2,3,4,5-TETRAHYDRO-1H-1,5-BENZODIAZEPIN-2-ONE
    • AKOS016037746
    • Inchi: 1S/C19H18N2O2/c1-14-13-18(22)20-16-9-5-6-10-17(16)21(14)19(23)12-11-15-7-3-2-4-8-15/h2-12,14H,13H2,1H3,(H,20,22)/b12-11+
    • InChI Key: PMCZQOFYTOBCHT-VAWYXSNFSA-N
    • SMILES: O=C1CC(C)N(C(/C=C/C2C=CC=CC=2)=O)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 306.13694
  • Monoisotopic Mass: 306.136828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.188
  • Boiling Point: 496.6°C at 760 mmHg
  • Flash Point: 254.1°C
  • Refractive Index: 1.617
  • PSA: 49.41

2H-1,5-Benzodiazepin-2-one,1,3,4,5-tetrahydro-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)- Related Literature

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